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Compound of Interest

Compound Name: Ethyl diphenylphosphinate

Cat. No.: B161188 Get Quote

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of ethyl diphenylphosphinate, a significant organophosphorus compound. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Molecular Data
The fundamental quantitative data for ethyl diphenylphosphinate is summarized in the table

below, offering a clear comparison of its key molecular identifiers and properties.

Property Value Reference

Molecular Formula C₁₄H₁₅O₂P [1]

Molecular Weight 246.24 g/mol [1]

IUPAC Name
[ethoxy(phenyl)phosphoryl]ben

zene
[1]

CAS Number 1733-55-7 [1]

SMILES CCOP(=O)(c1ccccc1)c2ccccc2 [1]
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The two-dimensional structure of ethyl diphenylphosphinate is depicted below, illustrating the

arrangement of its constituent atoms.

Caption: Molecular structure of ethyl diphenylphosphinate.

Experimental Protocols
While a specific, detailed protocol for the direct synthesis of ethyl diphenylphosphinate was

not found in the immediate search, a general and reliable method for the preparation of

diphenylphosphinic acid esters is presented below. This procedure is widely applicable for the

synthesis of this class of compounds.

General Synthesis of Diphenylphosphinic Acid Esters
A common and effective method for the synthesis of diphenylphosphinic acid esters involves a

two-step process.[2][3]

Step 1: Formation of the Phosphinite Ester

The initial step is the reaction of chlorodiphenylphosphine with the desired alcohol in the

presence of a base, such as triethylamine, to neutralize the hydrochloric acid byproduct.[2][3]

Step 2: Oxidation

The resulting diphenylphosphinite ester is then oxidized to the corresponding

diphenylphosphinate. A common oxidizing agent for this transformation is hydrogen peroxide

(H₂O₂).[2]

Illustrative Reaction Workflow:
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Caption: General synthesis pathway for ethyl diphenylphosphinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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